N-(5-chloro-2-pyridinyl)-2,3-dimethoxybenzamide

• IUPAC Name: N-(5-chloropyridin-2-yl)-2,3-dimethoxybenzamide
• InChI: InChI=1S/C14H13ClN2O3/c1-19-11-5-3-4-10(13(11)20-2)14(18)17-12-7-6-9(15)8-16-12/h3-8H,1-2H3,(H,16,17,18)
• InChI Key: PKUTUFXVYNFOCM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NC2=NC=C(C=C2)Cl
• Molecular Formula: C14H13ClN2O3
• Molecular Weight: 292.72 g/mol

Description

N-(5-chloro-2-pyridinyl)-2,3-dimethoxybenzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a 5-chloro-2-pyridinyl group attached to a 2,3-dimethoxybenzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-chloro-2-pyridinyl)-2,3-dimethoxybenzamide typically involves the reaction of 5-chloro-2-pyridinecarboxylic acid with 2,3-dimethoxyaniline in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is carried out in an organic solvent such as dichloromethane at room temperature. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

On an industrial scale, the production of this compound may involve similar synthetic routes but with optimized reaction conditions to enhance yield and purity. The use of continuous flow reactors and automated synthesis platforms can improve the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(5-chloro-2-pyridinyl)-2,3-dimethoxybenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom in the pyridinyl group is replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide or potassium carbonate.

Major Products Formed

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with hydrogenated functional groups.

Substitution: Substituted derivatives with various nucleophiles replacing the chlorine atom.

Scientific Research Applications

N-(5-chloro-2-pyridinyl)-2,3-dimethoxybenzamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with specific biological targets.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-pyridinyl)-2,3-dimethoxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors, leading to modulation of their activity. The compound may inhibit or activate these targets through binding interactions, resulting in various biological effects. The exact pathways and molecular targets involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(5-chloro-2-pyridinyl)-3-(1-piperidinylsulfonyl)benzamide
• N-(5-chloro-2-pyridinyl)-3-nitro-4-(1-piperidinyl)benzamide
• 3,5-dichloro-N-(5-chloro-2-pyridinyl)benzamide

Uniqueness

N-(5-chloro-2-pyridinyl)-2,3-dimethoxybenzamide is unique due to the presence of both the 5-chloro-2-pyridinyl and 2,3-dimethoxybenzamide moieties, which confer distinct chemical and biological properties. The combination of these functional groups allows for specific interactions with molecular targets, making it a valuable compound for various research and industrial applications.